Cas no 593281-04-0 (6-Quinolinecarboxaldehyde, 1-hexyl-1,2,3,4-tetrahydro-)

• Product Name: 6-Quinolinecarboxaldehyde, 1-hexyl-1,2,3,4-tetrahydro-
• CAS No: 593281-04-0
• MF: C₁₆H₂₃NO
• MW: 245.359924554825
• CID: 335376
• PubChem ID: 71363657
• Update Time: 2025-04-19

6-Quinolinecarboxaldehyde, 1-hexyl-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinecarboxaldehyde, 1-hexyl-1,2,3,4-tetrahydro-
• 1-hexyl-3,4-dihydro-2H-quinoline-6-carbaldehyde
• SCHEMBL7035556
• 1-hexyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde
• DTXSID90787171
• 593281-04-0

• Inchi： 1S/C16H23NO/c1-2-3-4-5-10-17-11-6-7-15-12-14(13-18)8-9-16(15)17/h8-9,12-13H,2-7,10-11H2,1H3
• InChI Key： NRFRPXCJYVQUFN-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2=C(C=1)CCCN2CCCCCC

Computed Properties

• Exact Mass: 245.177964357g/mol
• Monoisotopic Mass: 245.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.3Ų